Cas no 2034368-44-8 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide
• CAS No: 2034368-44-8
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5336010
• Update Time: 2025-06-13

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylisoxazol-4-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide

• Inchi： 1S/C17H18N4O2S/c1-11-14(12(2)23-21-11)3-4-16(22)20-9-15-17(19-7-6-18-15)13-5-8-24-10-13/h5-8,10H,3-4,9H2,1-2H3,(H,20,22)
• InChI Key： JYXMMRXWXRUIPZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(CCC2C(C)=NOC=2C)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• XLogP3: 1.4
• Topological Polar Surface Area: 109

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide

Exploring the Potential of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide (CAS No. 2034368-44-8) in Modern Research

The compound 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide (CAS No. 2034368-44-8) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a thiophene ring and a pyrazine backbone, this molecule is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in contemporary drug development.

One of the most frequently searched questions in the scientific community is: "What are the applications of heterocyclic compounds in drug discovery?" This compound, with its oxazole and thiophene moieties, exemplifies the importance of heterocycles in designing bioactive molecules. Its propanamide linker further enhances its potential as a scaffold for developing novel therapeutics. Recent studies have highlighted its relevance in addressing challenges such as enzyme inhibition and receptor modulation, making it a promising candidate for further investigation.

In the context of AI-driven drug discovery, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide stands out as a case study for computational modeling. Researchers are leveraging machine learning algorithms to predict its binding affinity and pharmacokinetic properties. This aligns with the growing trend of integrating in silico methods with traditional laboratory techniques, a topic frequently discussed in forums and publications.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, scientists are actively searching for molecules that can cross the blood-brain barrier and exhibit neuroprotective effects. The pyrazine and thiophene components of this compound may contribute to its ability to interact with central nervous system targets, sparking further exploration.

From a synthetic chemistry perspective, the preparation of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide involves multi-step reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized using green chemistry principles, reflecting the industry's shift toward sustainable practices. Questions like "How to improve the yield of heterocyclic amide synthesis?" are commonly addressed in research papers focusing on this compound.

The compound's physicochemical properties, such as solubility and stability, are also critical for its practical applications. Researchers frequently search for "methods to enhance the bioavailability of complex amides," and this molecule serves as an excellent example for such studies. Its balanced lipophilicity, attributed to the dimethyloxazole and thiophene groups, makes it a valuable subject for formulation scientists.

In summary, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}propanamide (CAS No. 2034368-44-8) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from drug discovery to computational modeling, underscore its importance in modern scientific research. As the demand for innovative therapeutic agents grows, this compound will likely remain a focal point for both academic and industrial investigations.